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Compound Name: Bagougeramine B

Cat. No.: B009083 Get Quote

Bagougeramine B: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Bagougeramine B is a nucleoside antibiotic produced by the bacterium Bacillus circulans.

First identified in 1986, it belongs to the same structural family as the well-known protein

synthesis inhibitor, gougerotin. This document provides a comprehensive overview of the

chemical structure, physicochemical properties, and biological activities of Bagougeramine B,

intended for researchers in the fields of microbiology, medicinal chemistry, and drug

development.

Chemical Structure and Properties
The chemical structure of Bagougeramine B was elucidated through a combination of acid

hydrolysis and spectroscopic analysis. It is a complex molecule characterized by a cytosine

nucleoside core linked to a dipeptide moiety, which is further modified with a spermidine group.

Molecular Formula: C₂₄H₄₄N₁₂O₇[1]

Structure:

The core structure of Bagougeramine B is closely related to Bagougeramine A and

gougerotin. The key distinction in Bagougeramine B is the presence of a spermidine group,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b009083?utm_src=pdf-interest
https://www.benchchem.com/product/b009083?utm_src=pdf-body
https://www.benchchem.com/product/b009083?utm_src=pdf-body
https://www.benchchem.com/product/b009083?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC205190/
https://www.benchchem.com/product/b009083?utm_src=pdf-body
https://www.benchchem.com/product/b009083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


which replaces the 6'-NH₂ group found in Bagougeramine A.[2] The molecule consists of a 1-

(4-amino-2-oxopyrimidin-1-yl)-1,4-dideoxy-β-D-glucopyranuronic acid backbone. This is

attached to a dipeptide-like side chain composed of guanidino-D-alanine and a sarcosine-like

residue.

(Image of the 2D chemical structure of Bagougeramine B would be placed here if available)

Physicochemical Properties:

Property Value Reference

Molecular Weight 612.67 g/mol [1]

Appearance Soluble in water [2]

Chemical Reactions

Positive for Sakaguchi,

chlorine-tolidine, and ninhydrin

reactions

[2]

Biological Activity and Mechanism of Action
Bagougeramine B exhibits a broad spectrum of antimicrobial activity.[3] Its structural similarity

to gougerotin, a known inhibitor of protein synthesis, strongly suggests a similar mechanism of

action.

Antimicrobial Spectrum:

While specific Minimum Inhibitory Concentration (MIC) values for a wide range of organisms

are not readily available in recent literature, the original research by Takahashi et al. describes

its broad antimicrobial activity.[3] Further studies are required to fully characterize its spectrum

of activity against contemporary clinical isolates.

Mechanism of Action:

The proposed mechanism of action for Bagougeramine B is the inhibition of protein synthesis

in prokaryotic cells. This is based on the well-established mechanism of its structural analog,

gougerotin, which interferes with the peptidyl transferase center of the ribosome. It is
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hypothesized that Bagougeramine B binds to the A-site of the 50S ribosomal subunit, thereby

preventing the binding of aminoacyl-tRNA and inhibiting peptide bond formation.
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Protein Synthesis
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Caption: Proposed mechanism of action for Bagougeramine B.

Experimental Protocols
The following are generalized experimental protocols based on the methods described for the

isolation and characterization of Bagougeramine B.

Isolation and Purification:

Fermentation:Bacillus circulans is cultured in a suitable broth medium under optimal

conditions for the production of Bagougeramine B.

Extraction: The culture broth is centrifuged to remove bacterial cells. The supernatant,

containing the antibiotic, is then subjected to extraction procedures.
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Chromatography: The crude extract is purified using a series of chromatographic techniques,

which may include ion-exchange chromatography, gel filtration, and high-performance liquid

chromatography (HPLC).

Structure Elucidation:

Acid Hydrolysis: The purified compound is hydrolyzed with acid to break it down into its

constituent components (cytosine, guanidino-D-alanine, spermidine, etc.). These

components are then identified by standard analytical methods.

Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to

determine the connectivity of atoms and the stereochemistry of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine

the exact molecular weight and elemental composition. Fragmentation patterns can

provide further structural information.
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Caption: General experimental workflow for Bagougeramine B.

Conclusion
Bagougeramine B represents an interesting member of the nucleoside antibiotic family with

potential for further investigation. Its unique structural features, including the spermidine moiety,

may confer distinct biological properties compared to other members of its class. A more

detailed investigation into its antimicrobial spectrum and a definitive confirmation of its

mechanism of action are warranted to fully assess its therapeutic potential. Further research
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into its synthesis and the generation of analogs could lead to the development of novel

antimicrobial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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